molecular formula C12H16N2O B8721107 N-(1-benzyl-2-methylpyrrolidin-3-ylidene)hydroxylamine

N-(1-benzyl-2-methylpyrrolidin-3-ylidene)hydroxylamine

Cat. No. B8721107
M. Wt: 204.27 g/mol
InChI Key: QYXRREXPAUULFK-UHFFFAOYSA-N
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Description

N-(1-benzyl-2-methylpyrrolidin-3-ylidene)hydroxylamine is a useful research compound. Its molecular formula is C12H16N2O and its molecular weight is 204.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C12H16N2O

Molecular Weight

204.27 g/mol

IUPAC Name

N-(1-benzyl-2-methylpyrrolidin-3-ylidene)hydroxylamine

InChI

InChI=1S/C12H16N2O/c1-10-12(13-15)7-8-14(10)9-11-5-3-2-4-6-11/h2-6,10,15H,7-9H2,1H3

InChI Key

QYXRREXPAUULFK-UHFFFAOYSA-N

Canonical SMILES

CC1C(=NO)CCN1CC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 80 ml of ethanol solution containing 16 g of 1-benzyl-2-methyl-3-pyrrolidone was added 80 ml of aqueous solution containing 13 g of hydroxylamine hydrochloride. After adding 18 g of sodium carbonate to the solution, the mixture was warmed to 35°-40° C. for 30 minutes. The reaction mixture was condensed under reduced pressure to half volume, and the product was extracted twice each time with 80 ml of ether. The extracts were combined and dried over anhydrous magnesium sulfate. The extracts were condensed under reduced pressure to provide 11 g of oily crude 1-benzyl-3-hydroxyimino-2-methylpyrrolidine.
[Compound]
Name
aqueous solution
Quantity
80 mL
Type
reactant
Reaction Step One
Quantity
13 g
Type
reactant
Reaction Step Two
Quantity
18 g
Type
reactant
Reaction Step Three
Quantity
16 g
Type
reactant
Reaction Step Four
Quantity
80 mL
Type
solvent
Reaction Step Four

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